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Atriopeptin | Binding Affinity Across Receptor
Subtypes

A 1989 study distinguished two subtypes of Atrial Natriuretic Peptide (ANP) receptors based on their
immunochemical features and affinity for atriopeptin I (ANP5-25). The table below summarizes the key

experimental findings [1].

. . Affinity for

Tissue Location . . . -
Receptor Type . Atriopeptin | Immunochemical Reactivity

(Bovine)

(K_D)

Type | (ANP Lung, Kidney, ~10—° M Strongly cross-reacted with antiserum
Receptor) Ovary, Choroid (Moderate) [1] raised against bovine lung ANP receptor

Plexus [1]
Type Il (ANP Adrenal Cortex, ~10-% M (Weak) Recognized only weakly by the same
Receptor) Vascular Tissues [1] antiserum [1]

The core finding is a 1,000-fold difference in atriopeptin I affinity, which served as a key functional

distinction between the two receptor subtypes [1].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1819741?utm_src=pdf-body
https://www.smolecule.com/products/s1819741?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://www.smolecule.com/products/s1819741?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Experimental Methodology Overview

The key experiments from the 1989 study that generated the data above were conducted as follows [1]:

¢ Immunochemical Subtyping: Triton X-100 extracts were prepared from various bovine tissues
(lung, kidney, adrenal, etc.). These extracts were incubated with an antiserum raised against the
purified ANP receptor from bovine lung. The strength of cross-reactivity was measured to classify
receptors as Type | or Type Il.

¢ Ligand Binding Specificity: The binding affinity (K D) of atriopeptin | for the receptors in different
tissues was determined through competitive binding assays.

e Structural Analysis: Receptors from both types were affinity-labeled and analyzed by SDS-PAGE
(Sodium Dodecyl Sulfate—Polyacrylamide Gel Electrophoresis) under reducing and non-reducing
conditions to determine their molecular weights and subunit structures. The analysis revealed that
both type | and type Il receptors had similar disulfide-linked dimeric structures [1].

Natriuretic Peptide Receptor Classification

The following diagram summarizes the modern classification of natriuretic peptide receptors and their
interactions. The "Type I/II" distinction from the 1989 study generally corresponds to the NPR-A and NPR-C
receptors defined later [2] [3].
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Research Guidance and Next Steps

The available data is from a single, older study. For a robust and contemporary comparison guide, consider

these steps:

¢ Explore Modern Databases: Use resources like PubMed and UniProt to search for recent studies
on "NPR-A ligand specificity," "NPR-C binding affinity," or the structural determinants of natriuretic
peptide receptor selectivity, which was a topic of more recent research [4].

¢ Investigate Structural Data: The structural basis for receptor specificity and degeneracy has been
elucidated. Look for crystal structures of NPR-C in complex with ANP, BNP, and CNP to understand
the molecular interactions at a deeper level [4].

¢ Expand on Experimental Methods: Modern techniques like Surface Plasmon Resonance (SPR)
for real-time binding kinetics and cGMP accumulation assays to measure functional receptor activity
are now standard. Incorporating these would update the experimental protocols significantly.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s1819741?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://www.sciencedirect.com/topics/neuroscience/natriuretic-peptide-receptor-b
https://en.wikipedia.org/wiki/Atrial_natriuretic_peptide
https://pubmed.ncbi.nlm.nih.gov/16870210/
https://www.smolecule.com/products/b1819741#atriopeptin-analog-i-cross-reactivity-with-other-natriuretic-peptide-receptors
https://www.smolecule.com/products/b1819741#atriopeptin-analog-i-cross-reactivity-with-other-natriuretic-peptide-receptors
https://www.smolecule.com/products/b1819741#atriopeptin-analog-i-cross-reactivity-with-other-natriuretic-peptide-receptors
https://www.smolecule.com/products/b1819741#atriopeptin-analog-i-cross-reactivity-with-other-natriuretic-peptide-receptors
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1819741?utm_src=pdf-bulk
https://www.smolecule.com/products/s1819741?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1819741?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

